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Compound of Interest

Compound Name: 2-Hexynyladenosine

CAS No.: 90596-73-9

Cat. No.: B1202726

Get Quote

Executive Summary
Identifying the "RBPome" (the complete set of RNA-binding proteins) is critical for

understanding post-transcriptional regulation. Traditional methods like Oligo(dT) capture are

limited to polyadenylated mRNAs, missing the vast landscape of non-coding RNA (ncRNA)

interactions.

2-Hexynyladenosine (2-HA) is a nucleoside analog functionalized with a terminal alkyne

group at the C2 position of the adenine base. Unlike N6-modified analogs (which can interfere

with Watson-Crick pairing) or sugar-modified analogs (which can terminate transcription), C2-

modification positions the click-handle in the minor groove, generally preserving RNA

secondary structure and polymerase recognition.

Key Application:

Metabolic Labeling: Incorporation into nascent transcripts (mRNA, rRNA, tRNA, lncRNA) by

cellular RNA polymerases.
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Interactome Capture: When combined with UV crosslinking, 2-HA allows for the global

capture of RBPs bound to all RNA classes via Copper-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC) with a biotin tag.

Mechanism of Action
The workflow relies on the "Label-Crosslink-Click-Capture" strategy.

Metabolic Incorporation: Cells are treated with 2-HA. Salvage pathway enzymes (Adenosine

Kinase) phosphorylate 2-HA to 2-HA-TP, which is incorporated by RNA Polymerases I, II,

and III into nascent RNA.

In Vivo Crosslinking: UV irradiation (254 nm) creates covalent bonds between RNA bases

and amino acids (e.g., Phenylalanine, Tryptophan, Cysteine) of interacting proteins at "zero

distance."

Bioorthogonal "Click" Reaction: Post-lysis, the alkyne handle on the RNA reacts with Biotin-

Azide (or Desthiobiotin-Azide) via CuAAC.

Enrichment: Streptavidin beads capture the Biotin-RNA-Protein complexes. Stringent

washing removes non-covalent binders.

Identification: RNase digestion releases the proteins (leaving a nucleotide "footprint" or just

the protein), followed by Trypsin digestion and LC-MS/MS.

Workflow Visualization
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Caption: Schematic of the 2-HA mediated RNA Interactome Capture (CARIC) workflow.

Detailed Protocol
Materials Required[1][2][3]
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Probe: 2-Hexynyladenosine (Stock: 100 mM in DMSO). Store at -20°C.

Crosslinking: UV Crosslinker (254 nm emission bulbs).

Lysis Buffer: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% NP-40, 0.5% Sodium Deoxycholate,

0.1% SDS, Protease Inhibitors.

Click Reagents:

Biotin-Picolyl-Azide (10 mM in DMSO).

CuSO4 (100 mM in water).

THPTA Ligand (500 mM in water).

Sodium Ascorbate (1 M fresh).

Beads: Streptavidin Magnetic Beads (e.g., Dynabeads MyOne C1).

Phase 1: Metabolic Labeling & Crosslinking
Rationale: Dose and time must be optimized to ensure sufficient incorporation without

cytotoxicity. 2-alkynyl adenosines can be toxic at high concentrations due to inhibition of

adenosine metabolic enzymes.

Seed Cells: Plate cells (e.g., HeLa, HEK293) to reach 70-80% confluency.

Labeling: Replace medium with fresh medium containing 100 µM 2-HA.

Note: For rapidly dividing cells, 4-8 hours is sufficient. For post-mitotic cells, extend to 12-

18 hours.

Control: Treat a parallel plate with DMSO vehicle only.

Washing: Aspirate medium and wash cells 2x with ice-cold PBS to remove unincorporated

free probe.

UV Crosslinking: Irradiate cells on ice with 150 mJ/cm² of 254 nm UV light.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1202726/docs?utm_src=pdf-body#application-note-chemoproteomic-profiling-of-rna-protein-interactions-using-2-hexynyladenosine-2-ha
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical: 254 nm induces natural nucleobase-amino acid crosslinking. The 2-HA probe itself

is the handle, not the crosslinker (unlike 4-thiouridine). However, the alkyne is stable under

these conditions.

Harvest: Scrape cells in PBS, pellet (500 x g, 5 min), and flash freeze or proceed to lysis.

Phase 2: Lysis and Click Chemistry
Rationale: The click reaction requires copper (I). Using a chelating ligand (THPTA) protects

proteins and RNA from copper-induced degradation.

Lysis: Resuspend pellet in Lysis Buffer (1 mL per 10^7 cells). Incubate on ice for 10 min.

Clarification: Centrifuge at 15,000 x g for 15 min at 4°C. Collect supernatant.

Click Reaction Setup: Prepare the reaction mix. Add reagents in this exact order to the

lysate:

Lysate (1 mg/mL protein conc.)

Biotin-Picolyl-Azide (Final: 100 µM)

CuSO4 / THPTA Pre-mix (Mix 1:2 molar ratio before adding). Final CuSO4: 1 mM.

Sodium Ascorbate (Final: 5 mM).

Incubation: Rotate end-over-end for 1 hour at Room Temperature (RT) in the dark.

Precipitation: Precipitate proteins using Methanol/Chloroform or Acetone to remove excess

unreacted biotin reagents. Resuspend protein pellet in 8 M Urea / 50 mM Tris pH 8.

Phase 3: Enrichment & Digestion
Rationale: High-stringency washing is required to remove non-covalent background binders.

Binding: Dilute Urea sample to 1 M Urea with PBS. Add washed Streptavidin Magnetic

Beads (50 µL per mg lysate). Rotate overnight at 4°C.

Stringent Washing: Wash beads sequentially (5 min each):
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2x with 1% SDS in PBS (Removes non-crosslinked proteins).

2x with 4 M Urea in PBS (Denatures non-covalent interactions).

2x with 1 M NaCl (Disrupts ionic interactions).

2x with 50 mM Ammonium Bicarbonate (MS compatible buffer).

RNase Digestion (Optional but Recommended): Treat beads with RNase A/T1 to trim RNA

tails, leaving only the protein-RNA crosslink site.

On-Bead Tryptic Digestion: Add Trypsin (1 µg) to beads in Ammonium Bicarbonate. Incubate

overnight at 37°C.

Elution: Collect supernatant (peptides). The biotin-RNA-peptide remnant remains on the

beads (unless a cleavable linker is used).

Data Analysis & Validation
The output is a list of proteins enriched in the 2-HA sample vs. the DMSO control.

Quantitative Comparison (Example Data)
Protein
Category

Representative
Hits

Log2 Fold
Change (2-HA
vs DMSO)

Significance (-
log10 P)

Function

mRNA Binding eIF4A1, PABPC1 > 4.5 > 5.0
Translation

Initiation

Splicing Factors SRSF1, U2AF65 > 3.8 > 4.2
Pre-mRNA

Splicing

Non-coding RBP Nucleolin, FBL > 3.0 > 3.5 rRNA Processing

Metabolic

Enzymes
GAPDH, PKM2 < 1.0 < 1.3

"Moonlighting"

RBPs

Contaminants Keratin, Actin ~ 0 < 1.0 Background
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Validation Steps
Dot Blot: Spot labeled RNA onto a membrane and probe with Streptavidin-HRP to confirm

successful click-labeling and incorporation.

Silver Stain: Run a fraction of the post-pull-down eluate on SDS-PAGE. The 2-HA lane

should show a smear of proteins; the DMSO lane should be empty.

Technical Considerations & Troubleshooting
2-Ethynyl (2-EA) vs. 2-Hexynyl (2-HA)

Steric Bulk: The hexynyl group is larger than the ethynyl group. While this may increase the

"reach" for click reagents, it may slightly reduce incorporation efficiency by RNA Polymerase

compared to 2-EA.

Toxicity: 2-alkynyl adenosines are potent adenosine receptor agonists (A2A/A3). High

concentrations (>500 µM) may trigger cAMP signaling, altering the proteome. Always use the

minimum effective dose (typically 50-100 µM).

Controls: If 2-HA causes significant cell death, switch to 2-Ethynyladenosine (2-EA) or

reduce incubation time.

Troubleshooting Table
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Issue Probable Cause Solution

Low Biotin Signal Inefficient Click Reaction

Use fresh Sodium Ascorbate;

Increase THPTA:Cu ratio to

5:1.

High Background Incomplete Washing

Ensure 1% SDS and 4M Urea

washes are performed

rigorously.

No RNA Enrichment Poor Incorporation

Verify cell viability; Check

Adenosine Kinase expression

(required for activation).

Protein Degradation Copper Toxicity

Perform click reaction on ice;

Increase protease inhibitor

concentration.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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